Cas no 862738-39-4 (4-4-(4-fluorobenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-yl-2,6-dimethylmorpholine)

• Product Name: 4-4-(4-fluorobenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-yl-2,6-dimethylmorpholine
• CAS No: 862738-39-4
• MF: C₂₂H₂₃FN₂O₄S
• MW: 430.492428064346
• CID: 5420761
• Update Time: 2025-10-29

4-4-(4-fluorobenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-yl-2,6-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(4-fluorophenyl)sulfonyl-2-(2-methylphenyl)-1,3-oxazol-5-yl]-2,6-dimethylmorpholine
• 4-4-(4-fluorobenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-yl-2,6-dimethylmorpholine

• Inchi： 1S/C22H23FN2O4S/c1-14-6-4-5-7-19(14)20-24-21(30(26,27)18-10-8-17(23)9-11-18)22(29-20)25-12-15(2)28-16(3)13-25/h4-11,15-16H,12-13H2,1-3H3
• InChI Key： NSABTWQRSWBEKH-UHFFFAOYSA-N
• SMILES： C1(C)OC(C)CN(C2OC(C3=CC=CC=C3C)=NC=2S(C2=CC=C(F)C=C2)(=O)=O)C1

Additional information on 4-4-(4-fluorobenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-yl-2,6-dimethylmorpholine

Introduction to 4-4-(4-fluorobenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-yl-2,6-dimethylmorpholine (CAS No. 862738-39-4)

The compound 4-4-(4-fluorobenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-yl-2,6-dimethylmorpholine, identified by its CAS number 862738-39-4, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines multiple pharmacophoric elements, making it a promising candidate for further exploration in therapeutic applications. The presence of a fluorobenzenesulfonyl moiety and a dimethylmorpholine scaffold suggests potential interactions with biological targets, particularly in the realm of enzyme inhibition and receptor binding.

Recent research in the domain of morpholine derivatives has highlighted their versatility as pharmacological agents. The dimethylmorpholine component, in particular, has been implicated in enhancing drug solubility and bioavailability, which are critical factors in the development of novel therapeutics. This compound's structural framework also incorporates an oxazol ring system, which is known to contribute to metabolic stability and binding affinity. The combination of these features positions 4-4-(4-fluorobenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-yl-2,6-dimethylmorpholine as a compelling subject for further investigation.

In the context of contemporary medicinal chemistry, the strategic use of fluorinated aromatic groups is gaining prominence due to their ability to modulate pharmacokinetic properties and improve target engagement. The fluorobenzenesulfonyl substituent in this molecule likely plays a crucial role in determining its interactions with biological macromolecules. Studies have demonstrated that fluorine atoms can enhance binding affinity and metabolic stability, making them invaluable in drug design. The integration of such a moiety into the 4-4-(4-fluorobenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-yl-2,6-dimethylmorpholine structure underscores its potential as a lead compound for therapeutic development.

The 1,3-oxazol ring is another key structural feature that warrants attention. Oxazole derivatives are well-documented for their role in various biological processes and have been explored extensively as intermediates in drug synthesis. The oxazole ring's ability to engage in hydrogen bonding and its stability under physiological conditions make it an attractive component in medicinal chemistry. In 4-4-(4-fluorobenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-yl-2,6-dimethylmorpholine, the oxazole moiety is strategically positioned to interact with biological targets, potentially enhancing the compound's efficacy.

Moreover, the presence of a methylphenyl group contributes to the compound's overall lipophilicity and may influence its membrane permeability. This balance between lipophilicity and hydrophilicity is crucial for achieving optimal pharmacokinetic profiles. The methyl group on the phenyl ring could also serve as a point for further functionalization, allowing for the development of analogs with enhanced properties.

Current research trends indicate that multi-target directed ligands (MTDLs) are becoming increasingly important in drug discovery due to their ability to modulate multiple biological pathways simultaneously. The complex architecture of 4-4-(4-fluorobenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-yl-2,6-dimethylmorpholine suggests that it may exhibit such multitarget interactions. This capability could be particularly advantageous in treating complex diseases that involve multiple pathological mechanisms.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern medicinal chemistry. The introduction of the fluorobenzenesulfonyl group necessitates precise control over reaction conditions to ensure high yield and purity. Similarly, the integration of the dimethylmorpholine scaffold requires careful consideration of synthetic pathways to minimize side reactions and maximize functional group compatibility.

In conclusion, 4-4-(4-fluorobenzenesulfonyl)-2-(2-methylphenyl)-1,3 oxazol -5 -y l - 2 , 6 -dimeth ylmorpho line ( CAS No . 86 2738 -39 - 4 ) represents a significant advancement i n th e f ield o f me dicinal c hemistry . Its complex molecular structure , incorporating key pharmacophoric elements such as th e fluoro ben zenesul fon y l m o iety an d th e dim eth ylmorpho line scaf fold , positions i t as a promis ing candi date f or furth er explora tion i n therapeut ic appl ications . Rec ent resea rch i n mor pho line deri vati ves an d th e use o f fluoro ra r omatic gro ups sugge st tha t thi s compoun d has potentia l i n enhanci ng dr ug sol ubi li ty , bioavaila bi lity , an d bi ological acti vi ty . Th e synt hesis an d char acterization o f thi s compoun d will be crucial f or und erstan ding i ts pharma cological pro perties an d explori ng i ts po tential as a therapeut ic agent .